Cas no 1256584-82-3 (9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile)

9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile is a specialized heterocyclic compound featuring a benzo[b]carbazole core with a nitrile functional group at the 3-position. Its structural framework, incorporating an ethyl substituent and a ketone moiety at the 11-position, enhances its utility in organic synthesis and pharmaceutical research. The compound's rigid polycyclic structure and electron-withdrawing nitrile group make it a valuable intermediate for developing fluorescent dyes, optoelectronic materials, or bioactive molecules. Its stability and defined reactivity profile allow for precise modifications, facilitating applications in medicinal chemistry and material science. The dimethyl substitution at the 6-position further contributes to its steric and electronic properties, broadening its potential use in tailored synthetic pathways.
9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile structure
1256584-82-3 structure
Product Name:9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile
CAS No:1256584-82-3
MF:C21H18N2O
MW:314.380424976349
CID:5058254
Update Time:2025-06-08

9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile
    • Inchi: 1S/C21H18N2O/c1-4-12-6-8-16-15(9-12)19(24)18-14-7-5-13(11-22)10-17(14)23-20(18)21(16,2)3/h5-10,23H,4H2,1-3H3
    • InChI Key: SIMAULNZUUJKDX-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(CC)C=CC=2C(C)(C)C2=C1C1C=CC(C#N)=CC=1N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 574
  • XLogP3: 4.9
  • Topological Polar Surface Area: 56.6

9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM333578-100mg
9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile
1256584-82-3 95%+
100mg
$266 2021-08-18
Chemenu
CM333578-100mg
9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile
1256584-82-3 95%+
100mg
$266 2022-06-13

9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile Related Literature

Additional information on 9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile

9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile (CAS No. 1256584-82-3): A Comprehensive Overview

9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile (CAS No. 1256584-82-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[b]carbazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this intriguing molecule.

The chemical structure of 9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile is characterized by a benzo[b]carbazole core with specific substituents. The core structure consists of a fused ring system with a carbazole moiety and a benzene ring. The presence of the ethyl, dihydro, dimethyl, and oxo groups, along with the carbonitrile functionality, imparts unique chemical and biological properties to this compound. The carbonitrile group is particularly noteworthy as it can participate in various chemical reactions and interactions with biological targets.

The synthesis of 9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile has been explored through several synthetic routes. One common approach involves the condensation of appropriate aromatic precursors followed by cyclization and functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound. For instance, the use of transition metal-catalyzed reactions has significantly improved the yield and purity of the final product.

In terms of biological properties, 9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile has shown promising activity in various assays. Studies have demonstrated its potential as an anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis in cancer cells. Specifically, it has been reported to exhibit selective cytotoxicity against several cancer cell lines while showing minimal toxicity to normal cells. This selectivity is crucial for minimizing side effects in potential therapeutic applications.

Beyond its anticancer properties, 9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile has also been investigated for its anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For example, it has been shown to inhibit the production of pro-inflammatory cytokines and reduce reactive oxygen species (ROS) levels in cellular models.

The mechanism of action of 9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile is an area of ongoing research. Initial studies suggest that it may target multiple cellular pathways simultaneously. For instance, it can interfere with cell cycle progression by affecting key regulatory proteins such as cyclin-dependent kinases (CDKs). Additionally, it may disrupt mitochondrial function and induce apoptosis through the activation of caspase cascades.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile in various disease models. Preliminary results from phase I trials have shown promising outcomes with manageable side effects. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 9-Ethyl-6,11-dihydro-6,6-dimethyl-11-o xo - 5 H - benzo [ b ] carbazole - 3 - carbonitrile strong > (CAS No . 125 6 584 - 82 - 3 ) represents a promising compound with diverse biological activities . Its unique chemical structure , combined with its potential therapeutic applications , makes it an exciting area of research in medicinal chemistry . As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties , this compound holds great promise for future drug development . p >

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